Cas no 106291-00-3 (4-[4-(Decyloxy)-3-fluorophenyl]-benzoic acid)

• Product Name: 4-[4-(Decyloxy)-3-fluorophenyl]-benzoic acid
• CAS No: 106291-00-3
• MF: C₂₃H₂₉FO₃
• MW: 372.472970724106
• CID: 893784
• Update Time: 2025-04-19

4-[4-(Decyloxy)-3-fluorophenyl]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Decyloxy)-3-fluorophenyl]-benzoic acid
• 4-(4-decoxy-3-fluorophenyl)benzoic acid
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-(decyloxy)-3'-fluoro-
• AG-D-20613
• AGN-PC-002EJN
• CTK4A4468
• SureCN9627343

• Inchi： 1S/C23H29FO3/c1-2-3-4-5-6-7-8-9-16-27-22-15-14-20(17-21(22)24)18-10-12-19(13-11-18)23(25)26/h10-15,17H,2-9,16H2,1H3,(H,25,26)
• InChI Key： TWLXKGVJNYLMFX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=CC=C(OCCCCCCCCCC)C(F)=C2)C=C1

Computed Properties

• Exact Mass: 372.21017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.6

Experimental Properties

• PSA: 46.53